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Compound of Interest

Compound Name: Oxfbd04

Cat. No.: B2526364 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like Oxfbd04 are paramount to ensuring laboratory safety and

environmental protection. While specific disposal protocols for Oxfbd04, a potent and selective

BRD4 inhibitor, are not readily available in public safety data sheets, a conservative approach

based on its biochemical activity and general principles of chemical waste management is

essential. This guide provides a framework for the safe disposal of Oxfbd04, designed to build

trust and provide value beyond the product itself.

Understanding Oxfbd04: Key Chemical Properties
Oxfbd04 is a small molecule inhibitor of the bromodomain and extra-terminal domain (BET)

family of proteins, specifically targeting BRD4 with an IC50 of 166 nM.[1] Its activity as a potent

anti-cancer agent underscores the need for careful handling and disposal.[1][2] A summary of

its key chemical properties is presented below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b2526364?utm_src=pdf-interest
https://www.benchchem.com/product/b2526364?utm_src=pdf-body
https://www.benchchem.com/product/b2526364?utm_src=pdf-body
https://www.benchchem.com/product/b2526364?utm_src=pdf-body
https://www.benchchem.com/product/b2526364?utm_src=pdf-body
https://www.benchchem.com/product/b2526364?utm_src=pdf-body
https://www.glpbio.com/jp/oxfbd04.html
https://www.glpbio.com/jp/oxfbd04.html
https://www.dcchemicals.com/product_show-OXFBD04.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2526364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2231747-03-6 [1][2]

Molecular Formula C17H16N2O3 [1][2]

Molecular Weight 296.32 g/mol [1][2][3]

Solubility ≥ 250 mg/mL in DMSO [1]

Storage Conditions

Powder: 2 years at -20°C; In

DMSO: 2 weeks at 4°C, 6

months at -80°C

[2]

Recommended Disposal Procedures for Oxfbd04
In the absence of a specific Safety Data Sheet (SDS), the following procedures are

recommended based on general best practices for hazardous chemical waste disposal in a

laboratory setting. It is crucial to consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance and to ensure compliance with local, state, and federal

regulations.

Experimental Protocol for Waste Deactivation and Disposal:

This protocol is a general recommendation and should be adapted to your specific laboratory

and institutional guidelines.

Initial Quenching (for reactive residues): While Oxfbd04 is not known to be highly reactive,

quenching of residual reactive materials is a good laboratory practice. For solutions of

Oxfbd04 in organic solvents, carefully add a suitable quenching agent (e.g., a small amount

of a protic solvent like methanol, if compatible) in a fume hood to neutralize any potential

reactivity.

Segregation of Waste:

Solid Waste: Collect all solid waste contaminated with Oxfbd04, including unused powder,

contaminated personal protective equipment (PPE) such as gloves and weighing papers,
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and empty vials, in a dedicated, clearly labeled hazardous waste container. The container

should be made of a material compatible with the chemicals used.

Liquid Waste: Collect all liquid waste containing Oxfbd04, such as solutions in DMSO or

other organic solvents, in a separate, sealed, and clearly labeled hazardous waste

container. Do not mix with other waste streams unless explicitly permitted by your EHS

department.

Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full

chemical name "Oxfbd04," and the approximate concentration and quantity of the waste.

Storage: Store hazardous waste containers in a designated, well-ventilated, and secure

area, away from incompatible materials.

Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's EHS department. Professional hazardous waste disposal services will ensure the

material is incinerated or otherwise treated in an environmentally responsible manner.

Logical Workflow for Oxfbd04 Disposal
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Caption: Workflow for the safe disposal of Oxfbd04 waste in a laboratory setting.
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Signaling Pathways and Logical Relationships
As Oxfbd04 is a BRD4 inhibitor, it disrupts the signaling pathways associated with BET

proteins. These proteins are critical readers of histone acetylation marks and play a key role in

transcriptional activation. The logical relationship of Oxfbd04's mechanism of action, which

informs its handling as a biologically active compound, is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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